Cas no 2404733-89-5 (4-Fluoro-3-isopropoxy-5-methylbenzoic acid)

• Product Name: 4-Fluoro-3-isopropoxy-5-methylbenzoic acid
• CAS No: 2404733-89-5
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5075253
• Update Time: 2025-05-27

4-Fluoro-3-isopropoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-isopropoxy-5-methylbenzoic acid

• Inchi： 1S/C11H13FO3/c1-6(2)15-9-5-8(11(13)14)4-7(3)10(9)12/h4-6H,1-3H3,(H,13,14)
• InChI Key： IEXFDIPCTQWHBP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C(=O)O)=CC=1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on 4-Fluoro-3-isopropoxy-5-methylbenzoic acid

Comprehensive Overview of 4-Fluoro-3-isopropoxy-5-methylbenzoic acid (CAS No. 2404733-89-5): Properties, Applications, and Industry Insights

4-Fluoro-3-isopropoxy-5-methylbenzoic acid (CAS No. 2404733-89-5) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its isopropoxy and methyl substituents on the benzene ring, exhibits unique physicochemical properties, making it a versatile intermediate in organic synthesis. With the growing demand for fluorinated compounds in drug discovery, this chemical has become a focal point for researchers exploring novel bioactive molecules.

The structural features of 4-Fluoro-3-isopropoxy-5-methylbenzoic acid contribute to its stability and reactivity. The presence of a fluoro group at the 4-position enhances electron-withdrawing effects, while the isopropoxy moiety at the 3-position introduces steric hindrance, influencing regioselectivity in cross-coupling reactions. Such attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and improve atom economy.

In pharmaceutical applications, 4-Fluoro-3-isopropoxy-5-methylbenzoic acid serves as a key building block for small-molecule inhibitors and protease-targeting drugs. Recent studies highlight its potential in modulating enzyme activity, particularly in oncology and metabolic disorders. The compound’s lipophilicity and bioavailability profiles are frequently optimized in preclinical trials, addressing common search queries like "fluorinated benzoic acid derivatives in drug design" or "role of isopropoxy groups in medicinal chemistry."

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations. Its derivatives are investigated for herbicidal and fungicidal properties, resonating with industry searches for "next-generation crop protection chemicals." The methyl and fluoro substitutions enhance environmental persistence and target specificity, topics frequently debated in precision agriculture forums.

Synthetic methodologies for 4-Fluoro-3-isopropoxy-5-methylbenzoic acid often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Recent advancements in flow chemistry and microwave-assisted synthesis have reduced reaction times, a hot topic in process chemistry discussions. Analytical techniques like HPLC and NMR are critical for purity assessment, addressing quality control concerns in GMP-compliant production.

Regulatory and safety aspects of 2404733-89-5 comply with global standards such as REACH and ICH guidelines. Its non-hazardous classification under normal handling conditions makes it preferable for industrial scale-up. Environmental degradation studies, often searched as "benzoic acid derivatives biodegradability," confirm its low ecological risk.

Market trends indicate rising demand for fluorinated fine chemicals, driven by innovations in mRNA therapeutics and bioconjugation technologies. As a niche intermediate, 4-Fluoro-3-isopropoxy-5-methylbenzoic acid aligns with these trends, offering scalability for contract manufacturing organizations (CMOs).

In conclusion, CAS No. 2404733-89-5 represents a multifaceted compound bridging academic research and industrial applications. Its relevance to drug discovery, agrochemical development, and green synthesis ensures sustained interest, while its structural ingenuity continues to inspire patent filings and scientific publications.